Cas no 3589-73-9 (6-Methoxyharmalan)

6-Methoxyharmalan Properties

Names and Identifiers

• 6-Methoxyharmalan
• 6-methoxy-1-methyl-3,4-dihydro-2H-pyrido[3,4-b]indole
• N-METHYL-(2-AMINOETHYL)-PYRROLIDINE
• 10-Methoxyharmalan
• 2-methoxyharmalane
• 3H-Pyrido(3,4-b)indole,4,9-dihydro-6-methoxy-1-methyl-,monohydrochloride
• 4,9-Dihydro-6-methoxy-1-methyl-3H-pyrido<3,4-b>indole
• 6-Methoxy-1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indole monohydrochloride
• 6-Methoxyharmalane
• Methoxy-6-harmalan
• 6-Methoxy-1-methyl-3,4-dihydro-b-carboline
• BSPBio_000582
• MFCD00055938
• NCGC00016633-01
• SCHEMBL3877767
• HMBHRMFLDKKSCT-UHFFFAOYSA-N
• Prestwick_324
• 1-methyl-6-methoxy-3,4-dihydro-2-carboline
• 6-METHOXY-1-METHYL-3H,4H,9H-PYRIDO[3,4-B]INDOLE
• 1-Methyl-6-methoxy-dihydro-beta-carboline
• CAS-3589-73-9
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-methyl-, monohydrochloride
• DTXSID80957306
• Ethyl3-(naphthalen-8-yl)-3-oxopropanoate
• Prestwick2_000621
• HMS1569N04
• SMR001233263
• SR-01000841225
• 10-METHOXYHARMALAN [MI]
• 1-METHYL-6-METHOXY-DIHYDRO-.BETA.-CARBOLINE
• 6-Methoxy-Harmalan
• Prestwick3_000621
• FT-0634918
• BPBio1_000642
• UNII-43F45VJV8C
• 6-methoxy-1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
• 6-Methoxy-1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indole
• MLS002153914
• 3589-73-9
• Oprea1_335320
• Q27164697
• 6-Methoxy-1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indole monohydrochloride (Salt/Mix)
• NCGC00016633-02
• AS-65610
• 6-Methoxyharmalan, crystalline
• SPBio_002801
• 3,4-DIHYDROMETHOXYHARMAN
• HMS2233C16
• Prestwick0_000621
• HMS3370E16
• AKOS037646003
• 6-Methoxy-1-methyl-3,4-dihydro-.beta.-carboline
• A823026
• Prestwick1_000621
• 4,9-Dihydro-6-methoxy-1-methyl-3H-pyrido(3,4-b)indole
• 6-Methoxy-1-methyl-4,9-dihydro-3H-beta-carboline
• Q27258644
• 43F45VJV8C
• PIRYBCJVLMHZOK-UHFFFAOYSA-N
• DTXSID10901872
• NoName_1047
• HMS2096N04
• SR-01000841225-2
• BDBM50132104
• CHEMBL338115
• CHEBI:92962
• BRD-K54906270-001-03-5
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-methyl-, monohydrochloride (Salt/Mix)
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-methyl-
• SCHEMBL25438779
• DB-048891
• +Expand

• InChIKey： PIRYBCJVLMHZOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2O/c1-8-13-10(5-6-14-8)11-7-9(16-2)3-4-12(11)15-13/h3-4,7,14H,5-6H2,1-2H3
• SMILES： COC1C=CC2C(=C3CCNC(C)=C3N=2)C=1

Computed Properties

• Exact Mass: 214.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.111
• Heavy Atom Count: 16
• Complexity: 504
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 33.6A^2

Experimental Properties

• LogP: 1.97720
• PSA: 37.38000
• Refractive Index: 1.647
• Boiling Point: 417.7°Cat760mmHg
• Melting Point: 208 - 209
• Flash Point: 206.4°C
• Color/Form: Yellow crystalline solid
• Density: 1.25

6-Methoxyharmalan Security Information

• RTECS：UU9802000
• WGK Germany：3
• Storage Condition：2-8°C

6-Methoxyharmalan Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%